![molecular formula C15H11F6NOS B4263745 N-[3,5-bis(trifluoromethyl)phenyl]-5-ethyl-2-thiophenecarboxamide](/img/structure/B4263745.png)
N-[3,5-bis(trifluoromethyl)phenyl]-5-ethyl-2-thiophenecarboxamide
Overview
Description
N-[3,5-bis(trifluoromethyl)phenyl]-5-ethyl-2-thiophenecarboxamide, also known as BTF, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields, including medicinal chemistry and materials science. BTF is a thiophene derivative that contains two trifluoromethyl groups, which are known to enhance the lipophilicity and metabolic stability of organic compounds.
Mechanism of Action
The mechanism of action of N-[3,5-bis(trifluoromethyl)phenyl]-5-ethyl-2-thiophenecarboxamide as a GPCR ligand involves the binding of the compound to the receptor's orthosteric or allosteric site, leading to a conformational change in the receptor and subsequent activation or inhibition of downstream signaling pathways. The exact mechanism of action of N-[3,5-bis(trifluoromethyl)phenyl]-5-ethyl-2-thiophenecarboxamide is still under investigation and varies depending on the specific receptor it targets.
Biochemical and Physiological Effects:
N-[3,5-bis(trifluoromethyl)phenyl]-5-ethyl-2-thiophenecarboxamide has been shown to have various biochemical and physiological effects, depending on the receptor it binds to. For example, N-[3,5-bis(trifluoromethyl)phenyl]-5-ethyl-2-thiophenecarboxamide has been shown to have neuroprotective effects in animal models of Parkinson's disease by selectively activating the adenosine A2A receptor, which is involved in regulating dopamine signaling in the brain. N-[3,5-bis(trifluoromethyl)phenyl]-5-ethyl-2-thiophenecarboxamide has also been shown to have anti-inflammatory effects by inhibiting the activity of the 5-HT2B receptor, which is involved in regulating immune cell function.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-[3,5-bis(trifluoromethyl)phenyl]-5-ethyl-2-thiophenecarboxamide in lab experiments is its high affinity and selectivity for certain GPCRs, which allows for precise targeting of these receptors and reduces the risk of off-target effects. N-[3,5-bis(trifluoromethyl)phenyl]-5-ethyl-2-thiophenecarboxamide is also relatively easy to synthesize and has good stability under physiological conditions. However, one limitation of using N-[3,5-bis(trifluoromethyl)phenyl]-5-ethyl-2-thiophenecarboxamide is its lipophilicity, which can make it difficult to dissolve in aqueous solutions and may affect its pharmacokinetic properties.
Future Directions
There are many potential future directions for research on N-[3,5-bis(trifluoromethyl)phenyl]-5-ethyl-2-thiophenecarboxamide. One area of interest is the development of new drugs targeting the adenosine A2A receptor for the treatment of neurodegenerative diseases such as Parkinson's disease. Another area of interest is the investigation of N-[3,5-bis(trifluoromethyl)phenyl]-5-ethyl-2-thiophenecarboxamide's effects on other GPCRs and its potential applications in other fields such as materials science. Additionally, further studies are needed to elucidate the exact mechanism of action of N-[3,5-bis(trifluoromethyl)phenyl]-5-ethyl-2-thiophenecarboxamide and to optimize its pharmacokinetic properties for clinical use.
Scientific Research Applications
N-[3,5-bis(trifluoromethyl)phenyl]-5-ethyl-2-thiophenecarboxamide has been studied extensively for its potential applications in medicinal chemistry, particularly as a ligand for G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane proteins that play a crucial role in signal transduction and are involved in numerous physiological processes. N-[3,5-bis(trifluoromethyl)phenyl]-5-ethyl-2-thiophenecarboxamide has been shown to selectively bind to certain GPCRs, including the adenosine A2A receptor, the dopamine D3 receptor, and the serotonin 5-HT2B receptor, with high affinity and specificity. This makes N-[3,5-bis(trifluoromethyl)phenyl]-5-ethyl-2-thiophenecarboxamide a promising lead compound for the development of new drugs targeting these receptors.
properties
IUPAC Name |
N-[3,5-bis(trifluoromethyl)phenyl]-5-ethylthiophene-2-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11F6NOS/c1-2-11-3-4-12(24-11)13(23)22-10-6-8(14(16,17)18)5-9(7-10)15(19,20)21/h3-7H,2H2,1H3,(H,22,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GXMGVXAGFGHTJF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(S1)C(=O)NC2=CC(=CC(=C2)C(F)(F)F)C(F)(F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11F6NOS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[3,5-bis(trifluoromethyl)phenyl]-5-ethylthiophene-2-carboxamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.